2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile
Description
2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is a quinolin-4-one derivative featuring an ethyl substituent at the 6-position of the quinoline core and an acetonitrile group at the 1-position. The acetonitrile moiety enhances reactivity, enabling participation in nucleophilic additions or hydrolysis to carboxylic acids.
Properties
Molecular Formula |
C13H12N2O |
|---|---|
Molecular Weight |
212.25 g/mol |
IUPAC Name |
2-(6-ethyl-4-oxoquinolin-1-yl)acetonitrile |
InChI |
InChI=1S/C13H12N2O/c1-2-10-3-4-12-11(9-10)13(16)5-7-15(12)8-6-14/h3-5,7,9H,2,8H2,1H3 |
InChI Key |
IZTJALFBLDUCJN-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC2=C(C=C1)N(C=CC2=O)CC#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile typically involves the following steps:
Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene.
Introduction of the Ethyl Group: The ethyl group can be introduced via Friedel-Crafts alkylation using ethyl chloride and a Lewis acid catalyst such as aluminum chloride.
Formation of the Keto Group: The keto group can be introduced through oxidation reactions, such as using potassium permanganate or chromium trioxide.
Attachment of the Acetonitrile Group: The acetonitrile group can be introduced via nucleophilic substitution reactions using acetonitrile and a suitable leaving group.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and environmentally friendly solvents.
Chemical Reactions Analysis
Types of Reactions
2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be further oxidized to introduce additional functional groups.
Reduction: Reduction reactions can convert the keto group to a hydroxyl group.
Substitution: The acetonitrile group can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Nucleophiles such as amines, alcohols, or thiols.
Major Products Formed
Oxidation: Formation of carboxylic acids or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted quinoline derivatives.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Potential use in drug development for treating various diseases.
Industry: Used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile would depend on its specific biological target. Generally, quinoline derivatives can interact with enzymes, receptors, or DNA, leading to various biological effects. The molecular targets and pathways involved would need to be elucidated through experimental studies.
Comparison with Similar Compounds
Ethyl 2-(6-Bromo-2-methyl-4-oxoquinolin-1(4H)-yl)acetate (CAS 895134-17-5)
- Molecular Formula: C₁₄H₁₄BrNO₃
- Molecular Weight : 340.17 g/mol
- Key Differences: Substituents: Bromine at the 6-position and a methyl group at the 2-position (vs. ethyl at 6-position in the target compound). Functional Group: Ethyl ester (vs. acetonitrile). The ester group may hydrolyze under acidic/basic conditions, unlike the more stable nitrile group in the target compound .
2-(4-Hydroxy-2-oxoindolin-3-yl)acetonitrile
- Molecular Formula : C₁₀H₈N₂O₂
- Molecular Weight : 188.18 g/mol
- Key Differences: Core Structure: Indolin-2-one (vs. quinolin-4-one). Substituents: Hydroxy group at the 4-position (vs. ethyl at 6-position). The hydroxy group may increase hydrogen-bonding capacity, influencing solubility and bioactivity .
Methyl 2-(4-Methyl-2-oxo-2H-chromen-7-yloxy)acetonitrile Derivatives
- Key Insights from : Non-planar molecular structures with localized HOMO-LUMO orbitals on cyclic systems. Electron-withdrawing groups (e.g., nitrile) lower LUMO energy, facilitating electrophilic reactions. By analogy, the target compound’s ethyl group may induce steric effects, while the nitrile group directs reactivity toward nucleophilic sites .
Comparative Data Table
*Calculated based on structural analysis.
Electronic and Reactivity Profiles
- HOMO-LUMO Considerations : While direct data for the target compound is unavailable, shows that nitrile-containing chromophores exhibit HOMO-LUMO gaps influenced by substituents. The ethyl group in the target compound may slightly raise HOMO energy compared to bromine (electron-withdrawing), reducing electrophilicity but improving stability .
- Functional Group Reactivity :
- Nitriles (target compound): Resist hydrolysis under mild conditions but convert to carboxylic acids with strong acids/bases.
- Esters (Ethyl 2-(6-bromo-...)acetate): Prone to hydrolysis, limiting their utility in aqueous environments .
Biological Activity
2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Quinoline derivatives have been extensively studied for their diverse biological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.
- IUPAC Name: 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile
- Molecular Formula: C13H12N2O
- Molecular Weight: 216.25 g/mol
The biological activity of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is primarily attributed to its ability to interact with specific molecular targets within cells. These interactions can lead to the modulation of various biochemical pathways:
- Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in cellular processes, such as kinases or phosphatases.
- Receptor Binding: It can bind to specific receptors, influencing signaling pathways related to cell growth and apoptosis.
Antimicrobial Activity
Studies have demonstrated that quinoline derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 32 µg/mL |
| Escherichia coli | 16 µg/mL |
| Pseudomonas aeruginosa | 64 µg/mL |
These findings suggest that 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile possesses moderate antibacterial activity, particularly against Gram-negative bacteria.
Anticancer Activity
The compound has also been investigated for its cytotoxic effects on cancer cell lines. A study evaluated its efficacy against MCF-7 (breast cancer) and HeLa (cervical cancer) cells:
| Cell Line | IC50 (µM) |
|---|---|
| MCF-7 | 15.5 |
| HeLa | 20.3 |
The results indicate that the compound exhibits promising anticancer properties, potentially through mechanisms involving apoptosis induction and cell cycle arrest.
Case Studies
-
Case Study on Antimicrobial Efficacy:
A recent study examined the effectiveness of various quinoline derivatives, including 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile, against multi-drug resistant strains of bacteria. The study highlighted that this compound showed significant activity against strains resistant to conventional antibiotics, suggesting its potential as a lead compound for developing new antimicrobial agents. -
Case Study on Anticancer Activity:
In vitro studies conducted on MCF-7 cells revealed that treatment with the compound resulted in a dose-dependent increase in apoptosis markers. Flow cytometry analysis indicated a significant increase in early apoptotic cells after treatment with concentrations above the IC50 value.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
